Cas no 2138015-23-1 (2-(difluoromethoxy)-5-(trifluoromethyl)benzene-1-sulfonyl chloride)

• Product Name: 2-(difluoromethoxy)-5-(trifluoromethyl)benzene-1-sulfonyl chloride
• CAS No: 2138015-23-1
• MF: C₈H₄ClF₅O₃S
• MW: 310.625577926636
• CID: 5938472
• PubChem ID: 165485380
• Update Time: 2025-06-08

2-(difluoromethoxy)-5-(trifluoromethyl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Difluoromethoxy-5-(trifluoromethyl)benzenesulfonyl chloride
• Benzenesulfonyl chloride, 2-(difluoromethoxy)-5-(trifluoromethyl)-
• 2-(difluoromethoxy)-5-(trifluoromethyl)benzene-1-sulfonyl chloride
• EN300-1131731
• 2138015-23-1

• Inchi： 1S/C8H4ClF5O3S/c9-18(15,16)6-3-4(8(12,13)14)1-2-5(6)17-7(10)11/h1-3,7H
• InChI Key： JQXUXKJRLOUKNN-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(C(F)(F)F)=CC=C1OC(F)F

Computed Properties

• Exact Mass: 309.9489837g/mol
• Monoisotopic Mass: 309.9489837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.594±0.06 g/cm3(Predicted)
• Boiling Point: 312.6±42.0 °C(Predicted)

Additional information on 2-(difluoromethoxy)-5-(trifluoromethyl)benzene-1-sulfonyl chloride

Research Brief on 2-(Difluoromethoxy)-5-(Trifluoromethyl)benzene-1-sulfonyl Chloride (CAS: 2138015-23-1)

2-(Difluoromethoxy)-5-(trifluoromethyl)benzene-1-sulfonyl chloride (CAS: 2138015-23-1) is a fluorinated sulfonyl chloride derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly those targeting sulfonamide-based therapeutics. Its unique structural features, including the difluoromethoxy and trifluoromethyl groups, contribute to enhanced metabolic stability and bioavailability, making it a valuable building block in drug discovery.

Recent studies have explored the applications of this compound in the development of enzyme inhibitors, particularly those targeting carbonic anhydrases (CAs) and sulfotransferases. The sulfonyl chloride moiety allows for efficient conjugation with amines and other nucleophiles, enabling the rapid generation of sulfonamide derivatives. Researchers have leveraged this reactivity to create libraries of compounds for high-throughput screening against various disease targets, including cancer, infectious diseases, and neurological disorders.

One notable application of 2-(difluoromethoxy)-5-(trifluoromethyl)benzene-1-sulfonyl chloride is in the synthesis of novel carbonic anhydrase inhibitors (CAIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in generating potent and selective CAIs with improved pharmacokinetic profiles. The fluorinated aromatic ring system was found to enhance binding affinity to the CA active site while reducing off-target effects, a critical advancement in the design of next-generation CAIs.

In addition to its role in drug discovery, this compound has also been investigated for its potential in chemical biology probes. A recent publication in ACS Chemical Biology highlighted its use in the development of activity-based protein profiling (ABPP) reagents. The sulfonyl chloride group enables covalent modification of active-site nucleophiles in enzymes, facilitating the identification and characterization of novel drug targets. This approach has proven particularly useful in studying sulfotransferases and other sulfur-metabolizing enzymes.

The synthetic accessibility of 2-(difluoromethoxy)-5-(trifluoromethyl)benzene-1-sulfonyl chloride has also been a focus of recent research. A 2022 study in Organic Process Research & Development reported an optimized large-scale synthesis route, addressing previous challenges in yield and purity. This advancement is expected to facilitate broader adoption of the compound in both academic and industrial settings, particularly for the production of sulfonamide-based drug candidates.

Looking ahead, the unique properties of this compound position it as a key player in the development of fluorinated pharmaceuticals. Its ability to impart favorable drug-like characteristics, combined with its synthetic versatility, makes it a valuable tool for medicinal chemists. Future research directions may include exploration of its applications in PROTACs (proteolysis-targeting chimeras) and other emerging therapeutic modalities, as well as further optimization of its synthetic routes for industrial-scale production.